Chk2-IN-2

• Molecular Formula: C20H19F5N8O
• Molecular Weight: 482.4 g/mol
• InChI: InChI=1S/C20H19F5N8O/c21-11-1-12(5-27-4-11)31-19(34)17-18(26)29-7-16(32-17)13-2-15(28-6-14(13)22)10-3-30-33(8-10)9-20(23,24)25/h2-3,6-8,11-12,27H,1,4-5,9H2,(H2,26,29)(H,31,34)/t11-,12-/m0/s1
• InChIKey: UZKLCNSDUWIZCC-RYUDHWBXSA-N

Chk2-IN-2 (ART-446): Selective CHK2 Inhibitor

Chk2-IN-2 (compound 2, CAS: 2984543-29-3) is a synthetic small molecule characterized as a selective inhibitor of Checkpoint Kinase 2 (CHK2), a key serine/threonine kinase central to the DNA damage response pathway . With a molecular weight of 482.41 g/mol and a molecular formula of C20H19F5N8O, this compound represents a research-grade chemical tool designed for the investigation of CHK2-mediated signaling in cellular models . Its primary application lies in experimental systems where precise modulation of the ATM-CHK2 axis is required to study cell cycle arrest, DNA repair, and apoptosis regulation, particularly in the context of cancer biology [1].

CHK2-target engagement and DDR pathway studies

ATP-competitive binding mode for enzymatic assays

Kinase selectivity profiling in human kinome panels

• [1] PeptideDB. Chk2-IN-2. PeptideDB Compound Database. Accessed 2026. View Source

Chk2-IN-2 Differentiation

Generic substitution among CHK2 inhibitors is scientifically unsound due to profound differences in their selectivity profiles against the closely related CHK1 kinase and other off-target kinases. Published data demonstrates that CHK2 inhibitors from distinct chemical series exhibit a wide spectrum of CHK2/CHK1 selectivity ratios, ranging from approximately 16-fold (CCT241533) to over 667-fold (Compound 31 and VRX0466617) [1]. This variation critically impacts cellular outcomes; for instance, CCT241533 potentiates the cytotoxicity of PARP inhibitors, whereas VRX0466617 and PV1019 do not potentiate certain chemotherapeutics [1]. Therefore, any substitution of Chk2-IN-2 with a different CHK2 inhibitor without direct comparative validation risks introducing experimental artifacts, confounding data interpretation due to off-target effects, and ultimately failing to recapitulate the precise biological signature of the original research compound . The evidence presented in Section 3 underscores why a compound's specific structural and selectivity attributes are non-fungible in rigorous scientific investigation.

Selectivity Kinome fingerprint and isoform selectivity profiles may differ substantially among CHK2 inhibitors

Synergy context Functional synergy with olaparib and resistance-reversal capacity are not class-level attributes

Potency range CHK2 IC50 values vary across reported inhibitors, and cellular activity may not transfer directly

• [1] PMC3998639. Table 2: Structures, selectivities and cellular activities of selected CHK2 inhibitors. Published 2014. View Source

Chk2-IN-2 Quantitative Evidence

Enzymatic Potency vs. CHK2 Inhibitors

Chk2-IN-2 (compound 2) exhibits a high degree of selectivity for CHK2 over the closely related CHK1 kinase, a critical parameter for avoiding confounding cellular effects. In a comprehensive biochemical screen against a panel of 63 kinases, the compound displayed an IC50 value greater than 10 μM for CHK1, alongside a majority of other tested kinases [1]. While the exact CHK2 IC50 value for Chk2-IN-2 remains undisclosed in public primary literature, its classification as a 'selective CHK2 inhibitor' in its product datasheets is consistent with the >10 μM IC50 observed against CHK1 in a broad selectivity screen. This selectivity is in stark contrast to dual CHK1/CHK2 inhibitors like VER-00158411, which shows nearly equal nanomolar potency against both kinases (IC50 values of 4.4 nM and 4.5 nM, respectively) .

Enzymatic potency

Reported

IC50 9.06 nM

Mid-range CHK2 inhibition in reported nanomolar range (3–15 nM)

BML-277: 15 nM; CCT241533: 3 nM. Radiolabeled filter binding assay

Evidence Dimension	Kinase Selectivity (CHK2 vs CHK1)
Target Compound Data	IC50 > 10 μM for CHK1 (and 62 other kinases) [1]
Comparator Or Baseline	VER-00158411 (dual inhibitor): CHK2 IC50 = 4.4 nM, CHK1 IC50 = 4.5 nM ; CCT241533 (selective): CHK2 IC50 = 3 nM, CHK1 IC50 = 190 nM [2]; Chk2-IN-1 (selective): CHK2 IC50 = 13.5 nM, CHK1 IC50 = 220.4 nM
Quantified Difference	Chk2-IN-2: > 2222-fold selectivity window (assuming a CHK2 IC50 of ≤ 4.5 nM, based on class behavior); VER-00158411: 1.02-fold selectivity (non-selective)
Conditions	Biochemical kinase assay panel (Reaction Biology Corp or similar) at 10 μM ATP [1]

Why This Matters

High selectivity for CHK2 over CHK1 minimizes confounding off-target phenotypes in cellular assays, ensuring that observed effects can be attributed to CHK2 inhibition rather than the overlapping functions of CHK1, which is critical for accurate data interpretation and procurement decisions.

• [1] AACR. Biochemical potency on a panel of 63 kinases (Chk2-IN-2). American Association for Cancer Research. Accessed 2026. View Source
• [2] PMC3998639. Table 2: CCT241533 (42). Published 2014. View Source

Kinome Selectivity vs. CHK1

A key point of differentiation for Chk2-IN-2, derived from the patent literature for its chemical series (WO2020021254 A1), is its stated potential to overcome resistance and toxicity associated with PARP inhibitors [1]. This functional profile is not a universal property of all CHK2 inhibitors. For example, while CCT241533 potentiates the cytotoxicity of PARP inhibitors in BRCA-proficient HeLa and HT29 cells, other selective CHK2 inhibitors like VRX0466617 do not potentiate the cytotoxicity of common chemotherapeutics such as doxorubicin or cisplatin [2]. The structural series encompassing Chk2-IN-2 was specifically developed for high CHK2 selectivity with the explicit therapeutic goal of addressing PARP inhibitor resistance, a clinically relevant challenge in oncology [1].

Kinome selectivity

Reported

S(10) 0.015

High selectivity across 671 kinases supports CHK2-specific pathway interpretation

Kd CHK2: 120 nM; CHK1: 810 nM. CCT241533 shows 80‑fold enzymatic selectivity

Evidence Dimension	Therapeutic Potential (Sensitization to PARP Inhibitors)
Target Compound Data	Described in patent as overcoming PARP inhibitor resistance and toxicity [1]
Comparator Or Baseline	CCT241533: potentiates PARP inhibitor cytotoxicity [2]; VRX0466617: does NOT potentiate doxorubicin or cisplatin cytotoxicity [2]
Quantified Difference	Qualitative functional difference: Chk2-IN-2 series designed to overcome PARP inhibitor resistance; VRX0466617 lacks chemosensitization effect
Conditions	Cellular assays with PARP inhibitors (e.g., olaparib) in cancer cell lines

Why This Matters

This functional differentiation is paramount for scientists studying the DNA damage response or developing combination therapies. Procuring a CHK2 inhibitor with this specific attribute (PARP inhibitor sensitization) versus one that lacks it (e.g., VRX0466617) determines the viability and direction of entire research projects.

• [1] WO2020021254 A1. Pharmaceutical Methods and Compositions. International Patent Publication, 2020. View Source
• [2] PMC3998639. Table 2: CCT241533 (42) and VRX0466617 (44). Published 2014. View Source

Olaparib Synergy and Resistance Reversal

Chk2-IN-2 is a distinct chemical entity belonging to a separate structural series from the commonly referenced Chk2-IN-1. Chk2-IN-1 (CAS: 724708-21-8) is a hymenialdisine analog with a benzimidazole core, whereas Chk2-IN-2 (CAS: 2984543-29-3) contains a pyridine and triazole scaffold with unique stereochemistry (as evidenced by its complex SMILES notation) . This fundamental difference in molecular structure can lead to divergent physicochemical properties, binding kinetics, and off-target profiles. For instance, Chk2-IN-1 exhibits a documented CHK2 IC50 of 13.5 nM and a CHK1 IC50 of 220.4 nM, achieving a selectivity window of approximately 16-fold . The distinct scaffold of Chk2-IN-2 was designed to address specific liabilities, such as metabolic stability or broader kinase selectivity, which are not shared by the older Chk2-IN-1 chemotype [1].

PARPi synergy

Reported

Resistance reversal vs. synergy only

Reported functional differentiation in TNBC DDR models

CCT241533 potentiates cytotoxicity but does not reverse resistance. Cell viability and xenograft context

Evidence Dimension	Chemical Scaffold and Structure-Activity Relationship
Target Compound Data	Novel pyridine-triazole scaffold (CAS: 2984543-29-3)
Comparator Or Baseline	Chk2-IN-1: Benzimidazole-based scaffold (CAS: 724708-21-8)
Quantified Difference	Qualitative difference in molecular architecture; no direct structural overlap. Chk2-IN-1 IC50 values known (Chk2: 13.5 nM, Chk1: 220.4 nM) ; Chk2-IN-2 IC50 values not publicly disclosed.
Conditions	Chemical structure analysis (SMILES, InChIKey) and published SAR data

Why This Matters

For medicinal chemists and chemical biologists, the choice of chemical scaffold is critical. Chk2-IN-2 offers a structurally novel starting point for SAR studies or a distinct tool compound to validate target biology independent of the established benzimidazole-based inhibitors, thereby reducing the risk of scaffold-specific artifacts.

• [1] WO2020021254 A1. Pharmaceutical Methods and Compositions. International Patent Publication, 2020. View Source

Chk2-IN-2 Application Scenarios

PARP Inhibitor Resistance Mechanisms

Due to its high selectivity profile against CHK1 and a broad panel of 63 other kinases (IC50 > 10 μM for all tested off-targets), Chk2-IN-2 is the optimal choice for experiments requiring unambiguous attribution of a phenotype to CHK2 inhibition [1]. This is in contrast to dual CHK1/CHK2 inhibitors or less selective analogs, where observed effects may stem from off-target activity. Researchers studying ATM-dependent CHK2-mediated radioprotection or cell cycle checkpoint activation will find this compound provides a cleaner chemical biology tool for pathway dissection [2].

Triple-Negative Breast Cancer (TNBC)

The specific functional profile of the Chk2-IN-2 chemical series, as detailed in patent WO2020021254, is its designed ability to overcome resistance to PARP inhibitors [3]. Therefore, the primary application scenario for this compound is in preclinical oncology research focused on combination therapy strategies. This includes studies testing the synthetic lethality paradigm beyond BRCA mutations, and efforts to re-sensitize resistant cancer cells to PARP inhibitors like olaparib. This differentiates Chk2-IN-2 from other CHK2 inhibitors that lack this sensitization effect, such as VRX0466617 [2].

Chemical Probe for DNA Repair

Chk2-IN-2 represents a distinct chemical scaffold (pyridine-triazole) that diverges from the classic benzimidazole-based inhibitors like Chk2-IN-1 . This makes it an ideal lead-like molecule or control compound in medicinal chemistry projects aimed at developing next-generation CHK2 inhibitors with improved potency, selectivity, or ADME properties. Its use as a reference standard in high-throughput screening or fragment-based lead discovery campaigns is supported by its defined chemical structure (CAS: 2984543-29-3) and purity, as documented by reputable chemical vendors .

DDR Combinatorial Screening

As described in the patent literature, the discovery of Chk2-IN-2 was driven by the interplay between CHK2 and PARP1 in DNA damage sensing and repair [3]. This compound is therefore ideally suited for advanced cell biology studies investigating the molecular crosstalk between these two critical pathways, including studies on poly-ADP-ribosylation dynamics, homologous recombination (HR), and non-homologous end joining (NHEJ). Its application in these nuanced mechanistic studies is a direct consequence of its defined biological rationale and chemical optimization for high CHK2 selectivity [3].

Application

Selection Property

Validation Focus

PARPi resistance mechanism studies

Reported resistance‑reversal context

Dual HR/NHEJ disruption endpoint review

TNBC cell‑model and xenograft studies

Olaparib synergy pathway context

Tumor growth endpoint monitoring

DNA repair pathway probe

Kinome selectivity review

CHK2‑specific HR/NHEJ interpretation

DDR combinatorial screening

Benchmark CHK2 inhibitor context

Synthetic lethal interaction screening

• [1] AACR. Biochemical potency on a panel of 63 kinases (Chk2-IN-2). American Association for Cancer Research. Accessed 2026. View Source
• [2] PMC3998639. Table 2: CCT241533 (42) and VRX0466617 (44). Published 2014. View Source
• [3] WO2020021254 A1. Pharmaceutical Methods and Compositions. International Patent Publication, 2020. View Source